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Compound of Interest

Compound Name: Coumarin 314

Cat. No.: B1211175 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molar extinction coefficient of

Coumarin 314, a crucial parameter for its application in various scientific fields, including its

use as a fluorescent probe and laser dye. This document collates key quantitative data, details

experimental methodologies for its determination, and presents a logical workflow for this

process.

Core Spectroscopic Properties of Coumarin 314
Coumarin 314 is a fluorescent dye known for its strong absorption in the visible spectrum. Its

spectroscopic characteristics, particularly its high molar extinction coefficient, make it a

valuable tool in fluorescence-based assays and laser applications. The dye exhibits an

excitation maximum at approximately 437 nm and an emission maximum at around 476 nm.[1]

Molar Extinction Coefficient of Coumarin 314
The molar extinction coefficient (ε), also known as molar absorptivity, is a measure of how

strongly a chemical species absorbs light at a particular wavelength. It is an intrinsic property of

a substance and is a key parameter in the Beer-Lambert law, which is fundamental for

quantitative analysis using spectrophotometry.

The table below summarizes the reported molar extinction coefficient values for Coumarin 314
in ethanol, providing a consolidated reference for researchers.
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Molar Extinction
Coefficient (ε)

Wavelength (λmax) Solvent Reference

46,800 cm⁻¹/M 436 nm Ethanol [2][3][4]

≥45,000 l/(mol·cm) 435 to 439 nm Ethanol

≥39,000 l/(mol·cm) 389-401 nm Ethanol

Experimental Protocol for Determination of Molar
Extinction Coefficient
The determination of the molar extinction coefficient of Coumarin 314 involves precise

spectrophotometric measurements. The following protocol is based on a cited experimental

procedure for the optical absorption measurement of Coumarin 314.

Objective: To determine the molar extinction coefficient of Coumarin 314 in ethanol.

Materials and Equipment:

Coumarin 314 (laser grade)

Ethanol (spectroscopic grade)

Volumetric flasks and pipettes

UV-Vis Spectrophotometer (e.g., Cary 3)

Quartz cuvettes (1 cm path length)

Procedure:

Preparation of Stock Solution: Accurately weigh a precise amount of Coumarin 314 and

dissolve it in a known volume of spectroscopic grade ethanol to prepare a stock solution of a

specific concentration.

Preparation of Dilutions: Prepare a series of dilutions from the stock solution with varying

concentrations.
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Spectrophotometric Measurement:

Set the spectrophotometer to scan a relevant wavelength range (e.g., 300-600 nm).

Use ethanol as the blank to calibrate the instrument.

Measure the absorbance of each dilution at the wavelength of maximum absorbance

(λmax), which for Coumarin 314 in ethanol is approximately 436 nm.

Data Acquisition Parameters (as per cited experiment):

Instrument: Cary 3 spectrophotometer

Spectral Bandwidth: 1.0 nm

Signal Averaging Time: 0.133 sec

Data Interval: 0.25 nm

Scan Rate: 112.5 nm/min

Calculation of Molar Extinction Coefficient:

According to the Beer-Lambert law, A = εcl, where:

A is the absorbance

ε is the molar extinction coefficient

c is the molar concentration of the solution

l is the path length of the cuvette (typically 1 cm)

Plot a graph of absorbance (A) versus concentration (c).

The slope of the resulting linear graph will be equal to the molar extinction coefficient (ε).

Experimental Workflow Visualization
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The following diagram illustrates the logical workflow for the experimental determination of the

molar extinction coefficient of Coumarin 314.
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Caption: Experimental workflow for determining the molar extinction coefficient.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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